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Compound of Interest

Compound Name: Siponimod

Cat. No.: B1193602

For Researchers, Scientists, and Drug Development Professionals

Abstract

Siponimod, a selective sphingosine-1-phosphate (S1P) receptor modulator, is a significant
therapeutic agent in the management of multiple sclerosis. This technical guide provides an in-
depth analysis of its molecular structure, chemical properties, and mechanism of action. It is
designed to be a comprehensive resource for researchers, scientists, and professionals
involved in drug development, offering detailed quantitative data, experimental methodologies,
and visual representations of key biological pathways and experimental processes.

Molecular Structure and Chemical Properties

Siponimod, with the IUPAC name 1-({4-[(1E)-1-({[4-cyclohexyI-3-
(trifluoromethyl)phenyllmethoxy}imino)ethyl]-2-ethylphenyl}methyl)azetidine-3-carboxylic acid,
is a synthetic organic compound.[1] Its chemical structure is characterized by a central phenyl
ring substituted with an ethyl group and a side chain containing an oxime ether linkage, a
cyclohexyl moiety, and a trifluoromethyl group. This intricate structure is crucial for its selective
interaction with sphingosine-1-phosphate receptors.

Table 1: Physicochemical Properties of Siponimod
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Property Value Reference

1-({4-[(1E)-1-({[4-cyclohexyl-3-

(trifluoromethyl)phenyl]methox
IUPAC Name y}imino)ethyl]-2- [1]

ethylphenyl}methyl)azetidine-

3-carboxylic acid

CAS Number 1230487-00-9 [1]
Molecular Formula C29H35F3N203 [1]
Molecular Weight 516.60 g/mol [1]
Appearance White to almost white powder
Melting Point 111-112 °C

Soluble in DMSO and ethanol.

Solubility Sparingly soluble in aqueous
buffers.

pKa (Acidic) 3.28

pKa (Basic) 7.69

Mechanism of Action: A Dual-Acting Modulator

Siponimod is a selective modulator of the sphingosine-1-phosphate (S1P) receptors,
specifically targeting S1P receptor subtype 1 (S1P1) and subtype 5 (S1P5). Its mechanism of
action is twofold, involving both peripheral and central nervous system (CNS) effects.

Peripheral Immune Modulation

In the periphery, siponimod acts as a functional antagonist of S1P1 receptors on lymphocytes.
Binding of siponimod to S1P1 induces the internalization and degradation of the receptor,
thereby preventing lymphocytes from egressing from the lymph nodes. This sequestration of
lymphocytes, particularly T cells and B cells, in the lymphoid organs reduces their circulation in
the peripheral blood and subsequent infiltration into the CNS. This peripheral action is a key
contributor to its anti-inflammatory effects in multiple sclerosis.
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Direct Central Nervous System Effects

Siponimod can cross the blood-brain barrier and exert direct effects within the CNS. Within the
CNS, it targets S1P1 and S1P5 receptors expressed on various neural cells, including
astrocytes, oligodendrocytes, and microglia. Preclinical studies suggest that these interactions
may lead to neuroprotective effects, such as promoting remyelination and attenuating

neuroinflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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